methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H23N3O6S/c1-29-20(26)15-7-9-16(10-8-15)21-18(24)14-22-11-5-6-17(19(22)25)30(27,28)23-12-3-2-4-13-23/h5-11H,2-4,12-14H2,1H3,(H,21,24)
• InChI Key: WFKQBXOJJRLSHO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H23N3O6S
• Molecular Weight: 433.5 g/mol

Description

Methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate, also known as MOPSO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. In

Scientific Research Applications

Methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been extensively studied in various scientific research fields due to its potential applications. In medicine, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been investigated for its anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. In pharmacology, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been investigated for its potential use as a drug delivery system, as it has been found to enhance the solubility and bioavailability of certain drugs. In biochemistry, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been studied for its ability to stabilize proteins and enzymes.

Mechanism Of Action

The mechanism of action of methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, indicating its potential use as an anti-inflammatory and analgesic agent. It has also been found to inhibit the growth of cancer cells, indicating its potential use in cancer treatment. methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to enhance the solubility and bioavailability of certain drugs, indicating its potential use as a drug delivery system. Additionally, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to stabilize proteins and enzymes, indicating its potential use in biochemistry.

Advantages And Limitations For Lab Experiments

Methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has several advantages for lab experiments. It is relatively easy to synthesize, and it has been found to be stable under a wide range of conditions. Additionally, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to be effective at low concentrations, making it a cost-effective option for lab experiments. However, there are also limitations to the use of methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate in lab experiments. It has been found to be toxic at high concentrations, making it important to use caution when handling the compound. Additionally, methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate has been found to have limited solubility in certain solvents, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate. One potential direction is the further investigation of its anti-inflammatory and analgesic properties, with the goal of developing new treatments for pain and inflammation. Another potential direction is the investigation of its potential use in cancer treatment, with the goal of developing new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate and its potential use as a drug delivery system and in biochemistry.

Synthesis Methods

Methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate can be synthesized through a series of chemical reactions involving the use of various reagents and solvents. The synthesis of methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate involves the condensation of piperidine-1-carbonyl chloride with 2-amino-3-(2-oxo-1,2-dihydropyridin-3-yl)sulfonyl benzoic acid in the presence of triethylamine. The resulting product is then subjected to acetylation using acetic anhydride to yield methyl 4-(2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamido)benzoate.